Cas no 748091-32-9 (4-amino-5-methylthiophene-2-carboxylic acid)

• Product Name: 4-amino-5-methylthiophene-2-carboxylic acid
• CAS No: 748091-32-9
• Molecular Formula: C₆H₇NO₂S
• Molecular Weight: 157.19028
• CID: 561029
• PubChem ID: 22342535

4-amino-5-methylthiophene-2-carboxylic acid Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-amino-5-methyl-
• 2-Thiophenecarboxylicacid,4-amino-5-methyl-(9CI)
• 4-amino-5-methylthiophene-2-carboxylic acid
• AKOS010563189
• 748091-32-9
• DTXSID00625015
• SCHEMBL4062257
• EN300-149194

• InChIKey： RYDMTEAXGOEBNF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO2S/c1-3-4(7)2-5(10-3)6(8)9/h2H,7H2,1H3,(H,8,9)
• SMILES： CC1=C(C=C(S1)C(=O)O)N

Computed Properties

• Exact Mass: 157.01974964g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.01974964g/mol
• Heavy Atom Count: 10
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 91.6Ų